4-Benzyl-2-chlorophenol

• CAS No.: 31089-49-3
• Molecular Formula: C13H11ClO
• Molecular Weight: 218.68 g/mol
• IUPAC Name: 4-benzyl-2-chlorophenol
• InChI: InChI=1S/C13H11ClO/c14-12-9-11(6-7-13(12)15)8-10-4-2-1-3-5-10/h1-7,9,15H,8H2
• InChI Key: SBMDBLZQVGUFAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CC(=C(C=C2)O)Cl

Description

4-Benzyl-2-chlorophenol is a useful research compound. Its molecular formula is C13H11ClO and its molecular weight is 218.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

18.4 g of 4-benzylphenol was dissolved in 100 ml of carbon tetrachloride and thereto was added dropwise 10.85 g of t-butyl hypochlorite at -5°-0° C. with stirring. After stirring for 3 hours at room temperature, the reaction mixture was washed with a saturated aqueous sodium hydrogen-carbonate solution and then with water, then dried over anhydrous magnesium sulfate and thereafter, concentrated under reduced pressure. The resulting oily residue was chromatographed on a silica gel column (eluting solvent hexane : acetone=3 : 1 (v/v)) to obtain 20.6 g of 4-benzyl-2-chlorophenol.